Cas no 959241-20-4 (1-Butyrylpiperidin-4-one)
1-Butyrylpiperidin-4-one structure
Product Name:1-Butyrylpiperidin-4-one
CAS No:959241-20-4
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD09864589
CID:1071881
PubChem ID:20427887
Update Time:2025-04-20
1-Butyrylpiperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyrylpiperidin-4-one
- 1-butanoylpiperidin-4-one
- 959241-20-4
- BB 0240458
- SB41691
- SCHEMBL7435719
- 1-butyryl-4-piperidinone
- MFCD09864589
- DTXSID20606942
- AKOS000166954
- 1-Butyryl-piperidin-4-one
- FT-0678917
- LS-01354
- STK502754
- ALBB-003865
-
- MDL: MFCD09864589
- Inchi: 1S/C9H15NO2/c1-2-3-9(12)10-6-4-8(11)5-7-10/h2-7H2,1H3
- InChI Key: BMYPHGUYQSUCGQ-UHFFFAOYSA-N
- SMILES: O=C1CCN(C(CCC)=O)CC1
Computed Properties
- Exact Mass: 169.11000
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 255.1±15.0 ºC (760 Torr),
- Flash Point: 101.1±12.7 ºC,
- Solubility: Slightly soluble (25 g/l) (25 º C),
- PSA: 37.38000
- LogP: 0.91590
1-Butyrylpiperidin-4-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Butyrylpiperidin-4-one Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Butyrylpiperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115018-5g |
1-butyrylpiperidin-4-one |
959241-20-4 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM115018-10g |
1-butyrylpiperidin-4-one |
959241-20-4 | 95% | 10g |
$720 | 2021-08-06 | |
| Chemenu | CM115018-5g |
1-butyrylpiperidin-4-one |
959241-20-4 | 95% | 5g |
$152 | 2024-07-18 | |
| abcr | AB218723-1 g |
1-Butyryl-4-piperidinone; 95% |
959241-20-4 | 1g |
€95.50 | 2022-03-04 | ||
| abcr | AB218723-5 g |
1-Butyryl-4-piperidinone; 95% |
959241-20-4 | 5g |
€215.50 | 2022-03-04 | ||
| eNovation Chemicals LLC | Y1244809-5g |
1-BUTYRYLPIPERIDIN-4-ONE |
959241-20-4 | 95% | 5g |
$315 | 2024-06-07 | |
| TRC | B810798-50mg |
1-Butyrylpiperidin-4-one |
959241-20-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810798-100mg |
1-Butyrylpiperidin-4-one |
959241-20-4 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810798-500mg |
1-Butyrylpiperidin-4-one |
959241-20-4 | 500mg |
$ 115.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1244809-5g |
1-BUTYRYLPIPERIDIN-4-ONE |
959241-20-4 | 95% | 5g |
$315 | 2025-02-19 |
1-Butyrylpiperidin-4-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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